Cas no 1344446-46-3 ((2R)-4-(4-chlorophenyl)butan-2-amine)

• Product Name: (2R)-4-(4-chlorophenyl)butan-2-amine
• CAS No: 1344446-46-3
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 6265936
• PubChem ID: 7119844
• Update Time: 2025-06-30

(2R)-4-(4-chlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-chlorophenyl)butan-2-amine
• EN300-1984143
• 1344446-46-3

• Inchi： 1S/C10H14ClN/c1-8(12)2-3-9-4-6-10(11)7-5-9/h4-8H,2-3,12H2,1H3/t8-/m1/s1
• InChI Key： FYNLOGUCRBHVEG-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=CC=1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(4-chlorophenyl)butan-2-amine

Professional Introduction to (2R)-4-(4-chlorophenyl)butan-2-amine (CAS No. 1344446-46-3)

(2R)-4-(4-chlorophenyl)butan-2-amine, identified by its Chemical Abstracts Service (CAS) number 1344446-46-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a chiral center at the 2-position and an amine functional group, has garnered attention due to its structural features and potential biological activities. The presence of a chlorophenyl moiety and a butyl chain provides a unique framework that can be exploited for the development of novel therapeutic agents.

The< strong>structure of (2R)-4-(4-chlorophenyl)butan-2-amine is characterized by its stereochemistry, which is crucial for its pharmacological properties. The (R) configuration at the chiral center influences the molecule's interactions with biological targets, making it a valuable scaffold for drug design. This stereochemical specificity is often a key factor in determining the efficacy and selectivity of pharmaceutical compounds.

In recent years, there has been growing interest in the development of chiral amine derivatives as potential drug candidates. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The< strong>amine functional group in (2R)-4-(4-chlorophenyl)butan-2-amine not only contributes to its basicity but also allows for further derivatization, enabling the creation of more complex and biologically active molecules.

One of the most compelling aspects of (2R)-4-(4-chlorophenyl)butan-2-amine is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in generating derivatives with enhanced binding affinity and improved pharmacokinetic profiles. For instance, modifications to the< strong>chlorophenyl ring or the butyl chain can lead to compounds with altered biological activities, making this molecule a versatile tool in medicinal chemistry.

The< strong>CAS number 1344446-46-3 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patent applications. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this compound in their studies.

Recent advancements in computational chemistry have also contributed to the understanding of (2R)-4-(4-chlorophenyl)butan-2-amine's properties. Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets, providing insights into its potential therapeutic applications. These computational studies often complement experimental approaches, offering a more comprehensive view of the molecule's behavior.

In addition to its structural features, (2R)-4-(4-chlorophenyl)butan-2-amine has been studied for its potential role in drug discovery pipelines. Its unique combination of functional groups makes it an attractive candidate for further exploration in both academic and industrial settings. Pharmaceutical companies are particularly interested in such compounds due to their potential to yield novel drugs with improved efficacy and reduced side effects.

The< strong>pharmacological profile of (2R)-4-(4-chlorophenyl)butan-2-amine is still under investigation, but preliminary studies suggest that it may exhibit various biological activities. These could include modulation of neurotransmitter systems, inhibition of inflammatory pathways, or interaction with enzymes involved in disease processes. Such findings underscore the importance of continued research into this compound and its derivatives.

The synthesis of (2R)-4-(4-chlorophenyl)butan-2-amine presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol during preparation highlights the importance of advanced synthetic methodologies. Techniques such as asymmetric hydrogenation or enzymatic resolution have been explored to achieve the desired configuration at the chiral center.

The< strong>chemical reactivity of this compound also plays a crucial role in its utility as a building block for more complex molecules. The presence of both an amine and an aromatic ring provides multiple sites for functionalization, allowing researchers to tailor the properties of derived compounds to specific therapeutic needs.

In conclusion, (2R)-4-(4-chlorophenyl)butan-2-amine (CAS No. 1344446-46-3) represents a promising area of research in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable candidate for further exploration. As our understanding of drug design principles continues to evolve, compounds like this are likely to play an increasingly important role in the development of new therapeutic agents.